Cas no 2866322-56-5 (4-Ethynyl-2,6-difluoropyridine)

• Product Name: 4-Ethynyl-2,6-difluoropyridine
• CAS No: 2866322-56-5
• MF: C₇H₃F₂N
• MW: 139.102228403091
• CID: 6225334
• Update Time: 2025-06-28

4-Ethynyl-2,6-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyl-2,6-difluoropyridine

• Inchi： 1S/C7H3F2N/c1-2-5-3-6(8)10-7(9)4-5/h1,3-4H
• InChI Key： WOCGLYLQVGRGIT-UHFFFAOYSA-N
• SMILES： C(C1=CC(=NC(=C1)F)F)#C

Additional information on 4-Ethynyl-2,6-difluoropyridine

Introduction to 4-Ethynyl-2,6-difluoropyridine (CAS No. 2866322-56-5)

4-Ethynyl-2,6-difluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2866322-56-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules characterized by the presence of fluorine atoms at the 2 and 6 positions of the pyridine ring, which imparts unique electronic and steric properties. The ethynyl group at the 4-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structure of 4-Ethynyl-2,6-difluoropyridine features a nitrogen-containing aromatic ring with electron-withdrawing fluorine substituents and a terminal alkyne functionality. This combination of structural elements allows for diverse chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed additions. Such reactivity has positioned this compound as a key building block in the synthesis of more complex molecules.

In recent years, fluorinated pyridines have been extensively studied due to their broad spectrum of biological activities and potential applications in drug development. The introduction of fluorine atoms into pyridine derivatives often enhances metabolic stability, binding affinity, and lipophilicity, which are critical factors in medicinal chemistry. 4-Ethynyl-2,6-difluoropyridine, with its dual fluorine substitution and ethynyl group, exemplifies these advantages and has been explored in various synthetic protocols.

One of the most notable applications of 4-Ethynyl-2,6-difluoropyridine is in the synthesis of biologically active compounds. Researchers have leveraged its reactivity to develop novel pharmacophores targeting various therapeutic areas. For instance, studies have demonstrated its utility in constructing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorinated pyridine core serves as a scaffold that can be modified to optimize potency and selectivity against specific enzyme targets.

Additionally, the ethynyl group in 4-Ethynyl-2,6-difluoropyridine has been utilized in Sonogashira coupling reactions, a powerful method for forming carbon-carbon bonds. This reaction has enabled the construction of complex molecular architectures that would be otherwise challenging to achieve. The ability to introduce such functional groups into drug candidates has significantly accelerated the discovery process in pharmaceutical research.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in drug design. The incorporation of fluorine atoms can modulate physicochemical properties such as solubility, permeability across biological membranes (P-glycoprotein), and interaction with biological targets. 4-Ethynyl-2,6-difluoropyridine exemplifies how strategic substitution can enhance these properties, making it an attractive candidate for further development.

The synthesis of 4-Ethynyl-2,6-difluoropyridine typically involves multi-step organic transformations starting from commercially available precursors. Common methods include halogenation followed by palladium-catalyzed coupling reactions to introduce the ethynyl functionality. These synthetic routes have been optimized to ensure high yields and purity, which are essential for downstream applications.

In academic research, 4-Ethynyl-2,6-difluoropyridine has been employed as a starting material for exploring novel chemical reactions and methodologies. Its unique structure provides an excellent platform for studying electronic effects and steric interactions in heterocyclic systems. Such studies contribute to our fundamental understanding of organic chemistry principles and can inspire new synthetic strategies.

The agrochemical industry has also shown interest in fluorinated pyridines, including 4-Ethynyl-2,6-difluoropyridine, due to their potential as intermediates in pesticide and herbicide formulations. The enhanced stability provided by fluorine atoms can improve the efficacy and environmental persistence of agrochemicals derived from this compound.

Future research directions may focus on expanding the applications of 4-Ethynyl-2,6-difluoropyridine by exploring new synthetic pathways or discovering novel biological activities. The integration of computational chemistry techniques could further accelerate this process by predicting molecular properties and optimizing lead compounds.

In conclusion,4-Ethynyl-2,6-difluoropyridine (CAS No. 2866322-56-5) represents a versatile and valuable compound in pharmaceutical and agrochemical research. Its unique structural features enable diverse chemical transformations and biological applications, making it a cornerstone in modern synthetic chemistry. As research continues to uncover new possibilities,this compound is poised to play an increasingly important role in drug discovery and development.